Cas no 1214391-10-2 (3'-Fluoro-4-iodo-3-methylbiphenyl)

• Product Name: 3'-Fluoro-4-iodo-3-methylbiphenyl
• CAS No: 1214391-10-2
• MF: C₁₃H₁₀FI
• MW: 312.121379375458
• CID: 5000236
• Update Time: 2025-07-17

3'-Fluoro-4-iodo-3-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-4-iodo-3-methylbiphenyl
• 3'-Fluoro-4-iodo-3-methylbiphenyl

• Inchi： 1S/C13H10FI/c1-9-7-11(5-6-13(9)15)10-3-2-4-12(14)8-10/h2-8H,1H3
• InChI Key： OEPQUGIAVQNTGH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Additional information on 3'-Fluoro-4-iodo-3-methylbiphenyl

Comprehensive Overview of 3'-Fluoro-4-iodo-3-methylbiphenyl (CAS No. 1214391-10-2): Properties, Applications, and Industry Insights

3'-Fluoro-4-iodo-3-methylbiphenyl (CAS No. 1214391-10-2) is a halogenated biphenyl derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its fluoro and iodo substituents, serves as a versatile intermediate in organic synthesis. Its unique structural features, including the methyl group at the 3-position and the iodine atom at the 4-position, make it a valuable building block for designing complex molecules. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in drug discovery and advanced material development.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 3'-Fluoro-4-iodo-3-methylbiphenyl. Fluorination is a key strategy to enhance the bioavailability and metabolic stability of drug candidates, aligning with current trends in small-molecule therapeutics. Additionally, the iodo moiety facilitates further functionalization, enabling the synthesis of targeted libraries for high-throughput screening. This dual functionality positions the compound as a critical asset in precision medicine and catalyst design, addressing common search queries like "role of halogenated biphenyls in drug development" or "fluorinated intermediates for pharmaceuticals."

From an industrial perspective, 3'-Fluoro-4-iodo-3-methylbiphenyl is synthesized under controlled conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. The compound's stability under inert atmospheres and compatibility with Grignard reagents or palladium catalysts further underscores its utility in scalable processes. These attributes resonate with frequently searched topics like "optimizing halogenated biphenyl synthesis" or "handling air-sensitive intermediates."

Environmental and regulatory considerations are also paramount. While 3'-Fluoro-4-iodo-3-methylbiphenyl is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Disposal guidelines emphasize neutralization and waste segregation, reflecting broader industry concerns about sustainable chemistry. This aligns with popular searches such as "green synthesis of fluorinated aromatics" or "best practices for halogenated waste management."

In conclusion, 3'-Fluoro-4-iodo-3-methylbiphenyl (CAS No. 1214391-10-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug discovery, material science, and catalysis, making it a subject of ongoing research and commercial interest. By addressing both technical specifications and user-driven queries, this overview aims to serve as a authoritative resource for professionals navigating the evolving landscape of specialty chemicals.